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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 3-Ethoxy-1,2-propanediol, a
versatile glycerol derivative. The document details its chemical identity, physicochemical

properties, synthesis protocols, and applications, with a focus on its relevance in research and

drug development.

Chemical Identity: Synonyms and Alternative Names
3-Ethoxy-1,2-propanediol is known by a variety of names in scientific literature and

commercial listings. Precise identification is crucial for accurate research and procurement. The

primary identifier for this compound is its CAS (Chemical Abstracts Service) Registry Number:

1874-62-0.[1]

Alternative names and synonyms include:

3-Ethoxypropane-1,2-diol[1]

Glycerol 1-ethyl ether

Glycerol α-ethyl ether

1,2-Propanediol, 3-ethoxy-[1]

EINECS 217-503-8[1]
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NSC 227880[1]

Glycerin 1-ethyl ether

1-Ethoxy-2,3-propanediol

α-Ethyl glycerol ether

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 3-Ethoxy-1,2-
propanediol is essential for its application in experimental settings. The following tables

summarize key quantitative data.

Table 1: General and Physical Properties

Property Value Reference

Molecular Formula C5H12O3 [1]

Molecular Weight 120.15 g/mol [1]

Appearance
Colorless to light yellow,

viscous liquid
[2]

Density 1.063 g/mL at 25 °C [2][3]

Boiling Point 222 °C [2][3]

Refractive Index n20/D 1.441 [2][3]

Form Liquid

Table 2: Hazard and Safety Information
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Hazard Statement Code Description Reference

Causes skin irritation H315 [4][5]

Causes serious eye

irritation
H319 [4][5]

May cause respiratory

irritation
H335 [4][5]

Signal Word Warning [4][5][6]

GHS Pictogram
GHS07 (Exclamation

mark)
[6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-Ethoxy-1,2-propanediol are critical

for its practical application.

Synthesis of 3-Ethoxy-1,2-propanediol
Two distinct methods for the synthesis of 3-Ethoxy-1,2-propanediol are presented below.

Method 1: Catalytic Etherification of Glycerol with Ethanol

This method utilizes a HZSM5 zeolite catalyst for the direct etherification of glycerol.

Catalyst Preparation: A HZSM5 catalyst with a Si/Al ratio of 20 is calcined at 550°C for 4

hours.

Reaction Mixture: A mixture of glycerol and ethanol with a molar ratio of 1:6 is prepared. The

mass ratio of glycerol to the catalyst is maintained at 5:1.

Reaction Conditions: The calcined catalyst is added to the glycerol-ethanol mixture in a high-

pressure reaction vessel. The air in the vessel is replaced with nitrogen gas. The reaction is

carried out at 160°C with stirring for 20 hours.
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Product Isolation: After cooling the reaction vessel to room temperature, the catalyst is

separated from the product solution by high-speed centrifugation. Unreacted ethanol and

glycerol are removed by distillation to yield 3-Ethoxy-1,2-propanediol.

Method 2: General Synthesis of Glycerol Short-Chain Ethers

This protocol provides a more general approach for synthesizing glycerol ethers.

Phase Transfer Catalysis: In a 1L two-neck round-bottom flask, 5 mol of solketal (2,2-

dimethyl-1,3-dioxolane-4-methanol), 180 mL of 33% potassium hydroxide (KOH), and 0.025

mol of tetrabutylammonium bromide are combined and stirred vigorously at 25°C for 15

minutes.

Alkylation: 0.5 mol of an appropriate alkyl bromide (in this case, ethyl bromide for 3-ethoxy-
1,2-propanediol) is added dropwise. The temperature is then raised to 100°C, and the

mixture is stirred for 24 hours.

Intermediate Isolation: The organic phase is separated, dried over sodium sulfate, and

subjected to vacuum distillation to obtain the pure alkyl solketal intermediate.

Deprotection: The purified alkyl solketal is added to 500 mL of 2M hydrochloric acid (HCl) in

a 1L round-bottom flask and stirred vigorously at room temperature for 4 hours.

Final Product Isolation: The mixture is neutralized with aqueous sodium hydroxide (NaOH)

and extracted three times with 200 mL of dichloromethane (CH2Cl2). The combined organic

phases are dried over sodium sulfate, and the solvent is removed under reduced pressure.

The resulting residue is distilled under reduced pressure in an argon atmosphere to yield

pure 1-O-alkyl glycerol (3-Ethoxy-1,2-propanediol).

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
While a specific protocol for 3-Ethoxy-1,2-propanediol is not detailed in the provided search

results, a method for the determination of the related compound 3-methoxy-1,2-propanediol in

wine can be adapted. This suggests that GC-MS is a suitable analytical technique.[7]
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Sample Preparation: A diethyl ether extraction of the sample is performed after salting out

with potassium carbonate.[7]

GC-MS Analysis: The extract is directly analyzed by gas chromatography-mass

spectrometry. A polar column is typically used for the separation. The mass spectrometer is

operated in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[7]

Analyte Protector: In the gas chromatographic analysis of pesticides, 3-Ethoxy-1,2-
propanediol has been used as an analyte protector.[8]

Applications in Research and Drug Development
3-Ethoxy-1,2-propanediol serves as a versatile compound in various scientific applications.

Solvent: It is primarily used as a solvent in the pharmaceutical, cosmetics, and coatings

industries.

Drug Delivery and Tissue Engineering: It can be employed as a crosslinking agent in the

development of poly(glycidol) hydrogels, which have applications in biomedical fields such

as tissue engineering and drug delivery.[8]

Synthetic Intermediate: It is an important intermediate for the synthesis of dioxolane

compounds.[9] It also serves as a precursor in the Mitsunobu reaction of N-

hydroxyphthalimide with poly(glycidol).

Flame Retardants: It can be used as a substrate in the synthesis of cyclic phosphates for

use in flame retardants.

Visualized Experimental Workflow: Synthesis of 3-
Ethoxy-1,2-propanediol (Method 2)
The following diagram illustrates the key steps in the general synthesis of 3-Ethoxy-1,2-
propanediol.
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Step 1: Phase Transfer Catalysis & Alkylation

Step 2: Intermediate Isolation Step 3: Deprotection Step 4: Final Product Isolation

Solketal + KOH + Tetrabutylammonium Bromide

Reaction at 100°C

Vigorous Stirring

Ethyl Bromide
Dropwise Addition

Organic Phase Separation Drying (Na2SO4) Vacuum Distillation Alkyl Solketal + 2M HCl
Pure Alkyl Solketal

Stirring at RT (4h) Neutralization (NaOH) Extraction (CH2Cl2) Drying & Solvent Removal Vacuum Distillation Final Product
Pure 3-Ethoxy-1,2-propanediol

Click to download full resolution via product page

Caption: Workflow for the general synthesis of 3-Ethoxy-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b054293#3-ethoxy-1-2-propanediol-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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